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Compound of Interest

Compound Name: Furfurylamine

Cat. No.: B118560

Introduction

Furfurylamine, also known as (2-furanyl)methanamine, is a furan-based primary amine that
serves as a versatile intermediate in the chemical and pharmaceutical industries.[1][2] Derived
from furfural, which is readily obtainable from renewable biomass sources such as corncobs,
furfurylamine is considered a key platform chemical in green chemistry.[3][4] Its unique
structure, combining a furan ring with an aminomethyl group, imparts a range of properties that
make it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, polymers,
and corrosion inhibitors.[5][6] This technical guide provides a comprehensive overview of the
physical and chemical properties of furfurylamine, detailed experimental protocols for its
synthesis, and a summary of its key reactivity characteristics.

Physical Properties

Furfurylamine is a colorless to light yellow liquid with a characteristic amine-like, fishy odor.[3]
[5][7] It is miscible with water and soluble in common organic solvents such as ethanol and
ether.[3][7] A summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Furfurylamine
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Property Value References
Molecular Formula CsH7NO [8]
Molecular Weight 97.12 g/mol [8]
Appearance Colorless to light yellow liquid [31[5]
Odor Strong, fishy, ammonia-like [51[7]
Melting Point -70 °C [7][9][10]
Boiling Point 145-146 °C [71191[10]
Density 1.099 g/mL at 25 °C [7119][10]
Vapor Density 3.35 (vs air) [7][10][11]
Vapor Pressure 4 mm Hg at 20 °C [71[10][11]
Refractive Index n20/D 1.490 [71[10][11]
Flash Point 46 °C (114.8 °F) [10][12]

Water Solubility

Soluble

[31(51€]

Solubility in other solvents

Soluble in ethanol, ether,

chloroform, and ethyl acetate
(slightly)

[317]

Chemical Properties and Reactivity

Furfurylamine exhibits the typical reactivity of a primary amine. It is a chemical base and

reacts exothermically with acids to form salts.[3][13] The lone pair of electrons on the nitrogen

atom also makes it a good nucleophile. It is sensitive to air, absorbing carbon dioxide, which

can lead to its degradation over time.[3][5]

Table 2: Chemical and Reactivity Data for Furfurylamine
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Property Value References
CAS Number 617-89-0 [8]
pKa 9.12 + 0.29 (Predicted) [51[7]
pH 11.6 (100 g/L in H20 at 20 °C) [51[7]
N Air sensitive; absorbs carbon
Stability o [3][5]
dioxide.

Acids, acid chlorides, acid
anhydrides, strong oxidizing
o agents, isocyanates,
Incompatibilities ] [B1[13][14]
halogenated organics,
peroxides, phenols (acidic),

and epoxides.

Under fire conditions, it can
Hazardous Decomposition emit toxic fumes including [L41[15]
Products nitrogen oxides (NOx) and

carbon oxides.

As a flammable liquid, furfurylamine vapors can form explosive mixtures with air and may
travel to an ignition source and flash back.[3][13] It is also corrosive and can cause severe skin
burns and eye damage.[8]

Synthesis of Furfurylamine

The most common method for the synthesis of furfurylamine is the reductive amination of
furfural.[2][9] This can be achieved through various chemical and chemoenzymatic routes.

Experimental Protocol: Reductive Amination of Furfural
using a Zinc/Hydrochloric Acid System

This protocol describes a laboratory-scale synthesis of furfurylamine from furfuryloxime, which
is readily prepared from furfural.

Materials:
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» Furfuryloxime

e Hydrochloric acid (6.0 M)

e Zinc dust

o Ammonia solution (30%)

e Sodium hydroxide solution (6 M)
¢ Cyclohexane

e Anhydrous sodium sulfate

Procedure:

To a solution of furfuryloxime (2 g, 18 mmol) in hydrochloric acid (6.0 M, 24 mL), slowly add
zinc dust (4.71 g, 72 mmol) in portions.

e Stir the resulting solution at room temperature for 2 hours.

» To the resulting slurry, add a solution of ammonia (30%, 5.1 mL) and sodium hydroxide (6 M,
24 mL) dropwise.

e Heat the mixture to 60 °C and stir for 15 minutes.

o Cool the resultant solution and filter to remove any solids.

o Extract the mother liquor with cyclohexane.

» Dry the organic extract over anhydrous sodium sulfate and filter.

e Remove the solvent under vacuum to yield furfurylamine as a yellow liquid.[3][7]

Experimental Protocol: One-Pot Reductive Amination of
Furfural in Water

This method provides a more direct, one-pot synthesis from furfural.[4]
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Materials:

e Furfural

e Hydroxylammonium chloride
e Sodium carbonate

e Zinc dust

e Ammonium chloride (NH4Cl)
e Zinc chloride (ZnCl2)

e Water

Procedure:

e Mix furfural (10 mL, 120.72 mmol) and hydroxylammonium chloride (10.07 g, 144.86 mmol)
in water (20 mL).

e Add a solution of sodium carbonate (7.68 g, 72.43 mmol) in water (30 mL) dropwise to form
furfuryloxime in situ.

e Heat the resulting solution to 60 °C.

e Add additional water (33 mL), zinc dust (55.27 g, 845.04 mmol), ammonium chloride (32.29
g, 603.6 mmol), and zinc chloride (1.64 g, 12.07 mmol).

 Stir the mixture for 15 minutes at 60 °C.
 After cooling and filtration, the product can be isolated from the aqueous solution.[4]

Logical Workflow of Furfurylamine Synthesis

The following diagram illustrates the general synthetic pathway from furfural to furfurylamine

via reductive amination.
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Synthesis of Furfurylamine from Furfural

Aminating Agent

AU (e.g., Ammonia, Hydroxylamine)
mination
Intermediate Reducing Agent
(e.g., Imine or Oxime) (e.g., H2, Raney Ni; Zn/HCI)

Reduction

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of furfurylamine.

Applications in Research and Drug Development

Furfurylamine is a key starting material in the synthesis of a variety of pharmaceutical
compounds.[1][3] For instance, it is a precursor in the production of diuretics like furosemide,
as well as certain antihypertensive and antiseptic agents.[3][16] Its ability to participate in
various chemical reactions, including condensation, alkylation, and oxidation, makes it a
versatile building block for creating complex molecular architectures.[5] Beyond
pharmaceuticals, it is also utilized in the synthesis of agrochemicals, polymers, and as a
corrosion inhibitor, highlighting its broad industrial relevance.[5][6]

Safety and Handling

Furfurylamine is a hazardous chemical and should be handled with appropriate safety
precautions.[8] It is a flammable liquid and vapor, and it is harmful if swallowed, in contact with
skin, or inhaled.[10][14] It causes severe skin burns and eye damage.[8] Therefore, it is crucial
to use personal protective equipment, including gloves, safety goggles, and respiratory
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protection, when handling this compound.[14][17] Work should be conducted in a well-
ventilated area, and sources of ignition should be avoided.[14][17] It should be stored in a cool,
dry, and well-ventilated area away from incompatible materials.[5][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b118560#physical-and-chemical-properties-of-
furfurylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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